N-(isochroman-3-ylmethyl)-N-methylfuran-3-carboxamide

• IUPAC Name: N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-N-methylfuran-3-carboxamide
• InChI: InChI=1S/C16H17NO3/c1-17(16(18)14-6-7-19-10-14)9-15-8-12-4-2-3-5-13(12)11-20-15/h2-7,10,15H,8-9,11H2,1H3
• InChI Key: FUEYJEAPEMELLT-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CC2=CC=CC=C2CO1)C(=O)C3=COC=C3
• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol
• CAS No.: 2034403-36-4

Description

N-(isochroman-3-ylmethyl)-N-methylfuran-3-carboxamide, also known as IM-F3CA, is a synthetic compound that has been developed for its potential use in scientific research. This molecule belongs to the family of furan carboxamides and has been found to exhibit interesting biochemical and physiological effects.

Scientific Research Applications

Synthesis and Modification Techniques

• Sequential One-Pot Three Component Reaction : The synthesis of 3-Arylaminomethylidenechroman-2-carboxamide, a closely related compound, has been achieved through a one-pot three-component reaction. This method involves reacting 3-formylchromone, aromatic amine, and cyclohexyl isocyanide (Ghosh et al., 2016).

Molecular Interaction Studies

• Hydrogenation of Single Molecules : A study on methylaminocarbyne (CNHCH3) at low temperatures revealed insights into the selective breaking of N-H bonds, forming methylisocyanide (CNCH3). This process demonstrates the reversible chemical cycle at the single-molecule level (Katano et al., 2007).

Chemical Engineering Applications

• Carboxamide-pyridine N-oxide Heterosynthon : This methodology is used for crystal engineering and pharmaceutical co-crystals, showing potential in drug design and development (Reddy et al., 2006).

Polymerization Techniques

• Controlled RAFT Polymerization : A study on the controlled room-temperature RAFT polymerization of N-isopropylacrylamide indicates the relevance of such techniques in drug delivery systems (Convertine et al., 2004).

Reaction Studies

• Reactions in a Cavitand : This research explores the reaction of aliphatic isonitriles with carboxylic acids in a cavitand, highlighting the stabilization of covalently bound guests within a structured environment (Restorp & Rebek, 2008).